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Compound of Interest

Compound Name: 4''-Hydroxyisojasminin

Cat. No.: B162026 Get Quote

Disclaimer: Extensive literature searches did not yield specific data on the antimicrobial activity

of isolated 4''-Hydroxyisojasminin. The following application notes and protocols are

generalized templates based on standard antimicrobial susceptibility testing methods for

natural products and are intended to serve as a guide for researchers. The provided protocols

and data tables are illustrative and not based on experimental results for 4''-
Hydroxyisojasminin.

Introduction
4''-Hydroxyisojasminin is an iridoid glycoside that has been identified as a constituent of

certain plant species, such as Jasminum mesnyi. Iridoids from various plants have been

reported to possess a range of biological activities, including antimicrobial properties. However,

the specific antimicrobial spectrum and potency of purified 4''-Hydroxyisojasminin have not

been documented in the available scientific literature.

These application notes provide a framework for researchers and drug development

professionals to conduct antimicrobial susceptibility testing of 4''-Hydroxyisojasminin against

a panel of clinically relevant bacteria and fungi. The protocols described below are based on

established methods from the Clinical and Laboratory Standards Institute (CLSI) and common

practices in natural product research.
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Data Presentation: Hypothetical Antimicrobial
Activity
The following tables present a hypothetical summary of quantitative data that could be

generated from the experiments outlined in this document.

Table 1: Hypothetical Minimum Inhibitory Concentrations (MICs) of 4''-Hydroxyisojasminin

Test
Microorganism

Strain ID Gram Stain MIC (µg/mL)

Staphylococcus

aureus
ATCC 29213 Gram-positive 128

Enterococcus faecalis ATCC 29212 Gram-positive 256

Escherichia coli ATCC 25922 Gram-negative >512

Pseudomonas

aeruginosa
ATCC 27853 Gram-negative >512

Candida albicans ATCC 90028 Fungi (Yeast) 64

Aspergillus niger ATCC 16404 Fungi (Mold) 128

Table 2: Hypothetical Minimum Bactericidal/Fungicidal Concentrations (MBC/MFCs) of 4''-
Hydroxyisojasminin

Test
Microorganism

Strain ID MIC (µg/mL)
MBC/MFC
(µg/mL)

Interpretation

Staphylococcus

aureus
ATCC 29213 128 512 Tolerant

Enterococcus

faecalis
ATCC 29212 256 >512 -

Candida albicans ATCC 90028 64 128 Fungicidal

Aspergillus niger ATCC 16404 128 512 Tolerant
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Experimental Protocols
Preparation of 4''-Hydroxyisojasminin Stock Solution
Objective: To prepare a sterile stock solution of 4''-Hydroxyisojasminin for use in

susceptibility testing.

Materials:

4''-Hydroxyisojasminin powder

Dimethyl sulfoxide (DMSO, sterile)

Sterile microcentrifuge tubes

Vortex mixer

Sterile syringe filters (0.22 µm)

Protocol:

Accurately weigh 10 mg of 4''-Hydroxyisojasminin powder and transfer it to a sterile

microcentrifuge tube.

Add 1 mL of sterile DMSO to achieve a stock concentration of 10 mg/mL (10,000 µg/mL).

Vortex the tube until the compound is completely dissolved.

Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a new sterile

tube.

Store the stock solution at -20°C until use.

Broth Microdilution Assay for Minimum Inhibitory
Concentration (MIC) Determination
Objective: To determine the lowest concentration of 4''-Hydroxyisojasminin that visibly inhibits

the growth of a test microorganism.
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Materials:

Sterile 96-well microtiter plates

Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria

RPMI-1640 medium with L-glutamine and buffered with MOPS for fungi

Microbial inoculum (prepared to 0.5 McFarland standard)

4''-Hydroxyisojasminin stock solution

Positive control antibiotic (e.g., Gentamicin for bacteria, Amphotericin B for fungi)

Negative control (broth and DMSO)

Multichannel pipette

Protocol:

Dispense 100 µL of the appropriate sterile broth into all wells of a 96-well plate.

Add 100 µL of the 4''-Hydroxyisojasminin stock solution to the first well of a row and mix

well.

Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, and

so on, down the row. Discard 100 µL from the last well.

Prepare the microbial inoculum by suspending colonies from a fresh agar plate in sterile

saline to match the turbidity of a 0.5 McFarland standard. Dilute this suspension in the

appropriate broth to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the

test wells.

Add 10 µL of the diluted microbial inoculum to each well, except for the sterility control wells.

Set up control wells:

Growth Control: Broth + Inoculum + DMSO (at the highest concentration used).
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Sterility Control: Broth only.

Positive Control: Serial dilutions of a standard antibiotic.

Seal the plate and incubate at 35-37°C for 18-24 hours for bacteria, and at 35°C for 24-48

hours for fungi.

Determine the MIC by visual inspection as the lowest concentration of 4''-
Hydroxyisojasminin that shows no visible growth.

Determination of Minimum Bactericidal/Fungicidal
Concentration (MBC/MFC)
Objective: To determine the lowest concentration of 4''-Hydroxyisojasminin that kills 99.9% of

the initial microbial inoculum.

Materials:

Mueller-Hinton Agar (MHA) plates for bacteria

Sabouraud Dextrose Agar (SDA) plates for fungi

Sterile pipette tips

Spreader

Protocol:

Following the MIC determination, take a 10 µL aliquot from each well that showed no visible

growth (i.e., at and above the MIC).

Spot-inoculate the aliquots onto appropriately labeled agar plates (MHA for bacteria, SDA for

fungi).

Incubate the plates under the same conditions as the MIC assay.

The MBC or MFC is the lowest concentration that results in no growth or a ≥99.9% reduction

in CFU compared to the initial inoculum count.
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Visualizations
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Susceptibility Testing of 4''-Hydroxyisojasminin]. BenchChem, [2025]. [Online PDF]. Available
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hydroxyisojasminin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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